2-(4-Methylbenzyl)-1,3-dioxo-1,2,3,5,6,7-hexahydropyrrolo[1,2-c]pyrimidine-4-carbonitrile

• IUPAC Name: 2-[(4-methylphenyl)methyl]-1,3-dioxo-6,7-dihydro-5H-pyrrolo[1,2-c]pyrimidine-4-carbonitrile
• InChI: InChI=1S/C16H15N3O2/c1-11-4-6-12(7-5-11)10-19-15(20)13(9-17)14-3-2-8-18(14)16(19)21/h4-7H,2-3,8,10H2,1H3
• InChI Key: FTQVXIWRZUVTPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C(=O)C(=C3CCCN3C2=O)C#N
• Molecular Formula: C16H15N3O2
• Molecular Weight: 281.31 g/mol

Description

2-(4-Methylbenzyl)-1,3-dioxo-1,2,3,5,6,7-hexahydropyrrolo[1,2-c]pyrimidine-4-carbonitrile is a useful research compound. Its molecular formula is C16H15N3O2 and its molecular weight is 281.315. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Preclinical Pharmacology and Pharmacokinetics

Studies on compounds like CERC‐301, a selective N-methyl-D-aspartate (NMDA) receptor subunit 2B (GluN2B) antagonist, offer insights into preclinical pharmacodynamics and pharmacokinetics. These studies are crucial for developing translational approaches based on receptor occupancy to guide dose selection in clinical trials for disorders such as major depressive disorder (Garner et al., 2015).

Genetic and Metabolic Studies

Research into genetic variations affecting drug metabolism, such as those involving the dihydropyrimidine dehydrogenase (DPD) enzyme crucial for pyrimidine catabolism, highlights the importance of understanding genetic predispositions to drug responses. This knowledge is vital for personalized medicine, particularly in cancer treatment with drugs like 5-fluorouracil (Ogura et al., 2005).

Environmental Exposure Studies

Investigations into the environmental exposure to pesticides, such as organophosphorus (OP) and pyrethroid (PYR) compounds, are crucial for understanding the impact of these substances on human health, particularly in vulnerable populations like children and adolescents (Babina et al., 2012). These studies inform public health policies on the regulation and use of chemicals.

Biomarker Identification for Exposure

Research on the detection of specific DNA adducts in peripheral blood lymphocytes and antibodies to these adducts in serum provides a method for assessing exposure to carcinogenic compounds, such as benzo[a]pyrene, in populations at increased risk of cancer, like coke oven workers. This approach helps in understanding the biological impact of exposure to carcinogens and could serve as a biomarker for risk assessment (Harris et al., 1985).

Mechanism of Action

Target of Action

The primary target of the compound 2-(4-Methylbenzyl)-1,3-dioxo-1,2,3,5,6,7-hexahydropyrrolo[1,2-c]pyrimidine-4-carbonitrile is Cyclin-dependent kinase 2 (CDK2) . CDK2 is a protein kinase that plays a crucial role in the regulation of the cell cycle . It is an appealing target for cancer treatment as it targets tumor cells in a selective manner .

Mode of Action

This compound interacts with CDK2, inhibiting its activity . This inhibition results in a significant alteration in cell cycle progression . The compound exerts its inhibitory activity by fitting into the CDK2 active site through essential hydrogen bonding with Leu83 .

Biochemical Pathways

The inhibition of CDK2 by this compound affects the cell cycle progression pathway . This results in downstream effects such as the induction of apoptosis within cells .

Pharmacokinetics

In silico ADMET studies and drug-likeness studies using a Boiled Egg chart showed suitable pharmacokinetic properties for this compound . These properties help in predicting the structure requirement for the observed antitumor activity .

Result of Action

The result of the action of this compound is the significant inhibition of the growth of examined cell lines . It also induces apoptosis within cells .